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Compound of Interest

Compound Name: Acid Orange 95

Cat. No.: B1172612

A comprehensive review of publicly available data on the toxicological profile of the azo dye
Acid Orange 95 (C.I. 24780; CAS No. 12217-33-3) reveals a significant lack of in-depth,
substance-specific safety information. While general concerns associated with the broader
class of azo dyes exist, detailed quantitative toxicological data and mechanistic studies for Acid
Orange 95 are not readily available in the scientific literature or regulatory databases. This
guide summarizes the currently known information and highlights the critical data gaps for this
compound.

General Safety and Hazards

Acid Orange 95 is an anionic azo dye used in the textile and leather industries. General safety
information suggests that while it may not be acutely toxic under normal conditions of use,
precautions are necessary to avoid potential irritation and long-term health effects. Some
sources indicate that Acid Orange 95 can cause serious eye irritation and is toxic to aquatic life
with long-lasting effects. As with many azo dyes, there is a potential for carcinogenic effects,
though specific studies on Acid Orange 95 are not publicly accessible.

Quantitative Toxicological Data

A thorough search for quantitative toxicological data for Acid Orange 95 yielded no specific
values for key toxicological endpoints. The following table summarizes the lack of available
data for this specific substance.
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Toxicological Endpoint Value for Acid Orange 95 Data Source

Acute Oral Toxicity (LD50) Not Available

Acute Dermal Toxicity (LD50) Not Available

Acute Inhalation Toxicity

Not Available
(LC50)
No-Observed-Adverse-Effect )

Not Available
Level (NOAEL)
Lowest-Observed-Adverse- ]

Not Available

Effect Level (LOAEL)

It is important to note that the absence of data does not equate to the absence of hazard. In the
absence of specific data for Acid Orange 95, a precautionary approach should be taken,
considering the potential hazards associated with other structurally related azo dyes.

Genotoxicity and Carcinogenicity

No specific genotoxicity or carcinogenicity studies for Acid Orange 95 were identified in the
public domain. Azo dyes as a class have been scrutinized for their potential to be metabolized
to aromatic amines, some of which are known carcinogens. However, without specific testing of
Acid Orange 95, its genotoxic and carcinogenic potential remains uncharacterized.

Aquatic Toxicity

There are indications that Acid Orange 95 is "toxic to aquatic life with long lasting effects."
However, specific quantitative data from standardized ecotoxicity tests, such as LC50 (lethal
concentration for 50% of organisms) or EC50 (effective concentration for 50% of organisms) for
relevant aquatic species, were not found.

Experimental Protocols and Signaling Pathways

Due to the lack of publicly available primary research studies on the toxicology of Acid Orange
95, no detailed experimental protocols or elucidated signaling pathways related to its potential
toxicity can be provided.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Logical Relationship: Data Gap Analysis

The following diagram illustrates the current state of toxicological knowledge for Acid Orange
95, highlighting the significant data gaps.
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Caption: Availability of toxicological data for Acid Orange 95.
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Conclusion for Researchers and Drug Development
Professionals

The significant lack of publicly available, in-depth toxicological data for Acid Orange 95
presents a challenge for a comprehensive risk assessment. For researchers, scientists, and
drug development professionals, this data gap underscores the need for caution when handling
this substance. Any application of Acid Orange 95 where human or environmental exposure is
possible should be approached with a thorough understanding of the potential hazards
associated with azo dyes in general. Further toxicological studies, including acute and chronic
toxicity, genotoxicity, carcinogenicity, and ecotoxicity, are necessary to establish a complete
safety profile for Acid Orange 95. In the absence of such data, the use of well-characterized
and less hazardous alternatives should be considered.

« To cite this document: BenchChem. [The Toxicity of Acid Orange 95: An In-depth Technical
Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172612#is-acid-orange-95-toxic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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